Cas no 2229092-57-1 (2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one)

• Product Name: 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one
• CAS No: 2229092-57-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6426042
• PubChem ID: 165709769
• Update Time: 2025-10-30

2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one
• 2229092-57-1
• EN300-1997021
• 2-chloro-1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}ethan-1-one

• Inchi： 1S/C12H16ClNO2/c1-14(2)8-10-6-9(11(15)7-13)4-5-12(10)16-3/h4-6H,7-8H2,1-3H3
• InChI Key： FSJSKKDIQXPKEY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1)CN(C)C)OC)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one

Professional Introduction to 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one (CAS No. 2229092-57-1)

2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2229092-57-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorinated ketone core substituted with a dimethylamino methyl group and a methoxyphenyl ring, exhibits intriguing structural and functional properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one incorporates several key pharmacophoric elements. The chloro substituent on the ketone group can serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Additionally, the presence of a dimethylamino methyl group enhances the compound's lipophilicity and potential for membrane permeability, which are critical factors in drug bioavailability. The methoxyphenyl ring, on the other hand, contributes to hydrogen bonding capabilities and can interact with biological targets in a manner that may influence receptor binding affinity.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that combine aromatic rings with nitrogen-containing heterocycles or functional groups. The 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one structure aligns well with this trend, as it combines a phenolic moiety with an amine group, both of which are known to be important for modulating biological pathways. For instance, studies have shown that similar scaffolds can exhibit anti-inflammatory, analgesic, and even anticancer properties by interacting with specific enzymes or receptors.

One of the most compelling aspects of 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one is its potential as a precursor for more complex drug candidates. Researchers have leveraged similar structures in the past to develop molecules that target neurological disorders, cardiovascular diseases, and infectious diseases. The chloro group on the ketone can be readily modified through nucleophilic substitution reactions to introduce new functional groups, while the dimethylamino methyl group provides a site for further derivatization via alkylation or acylation reactions. This flexibility makes it an attractive building block for medicinal chemists.

The methoxyphenyl ring in 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one also plays a crucial role in determining its overall pharmacokinetic profile. Methoxy groups are known to enhance metabolic stability while maintaining good solubility in both aqueous and lipid environments. This balance is essential for achieving optimal drug delivery and efficacy. Furthermore, the phenolic hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially increasing binding affinity and selectivity.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one for their pharmacological potential. Molecular docking studies have been particularly useful in predicting how this molecule might interact with various biological targets, such as enzymes or receptors involved in disease pathways. These virtual screening approaches have complemented experimental efforts by identifying promising candidates for further validation.

In addition to its structural versatility, 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one has shown promise in preliminary pharmacological evaluations. Early studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in inflammation or cancer progression. While these findings are still preliminary and require further validation through rigorous clinical trials, they highlight the compound's potential as a lead molecule for therapeutic intervention.

The synthesis of 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include Friedel-Crafts alkylation to introduce the dimethylaminomethyl group onto the methoxyphenyl ring, followed by chlorination at the ketone carbon to achieve the desired substitution pattern. These synthetic strategies highlight the compound's accessibility while also demonstrating its complexity as a target for structural optimization.

As research in pharmaceutical chemistry continues to evolve, compounds like 2-chloro-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-one will undoubtedly play a significant role in shaping future therapeutic strategies. Their unique structural features offer opportunities for innovation across multiple disease areas, making them valuable assets in the quest for novel treatments. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock new possibilities for this promising chemical entity.